3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI)
3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI)
Brand Name:
Vulcanchem
CAS No.:
112394-19-1
VCID:
VC0047048
InChI:
InChI=1S/C9H11N3O/c1-5-8-6(4-10)3-7(12(8)2)9(13)11-5/h6-8H,1,3H2,2H3,(H,11,13)/t6-,7-,8-/m0/s1
SMILES:
CN1C2CC(C1C(=C)NC2=O)C#N
Molecular Formula:
C9H11N3O
Molecular Weight:
177.2 g/mol
3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI)
CAS No.: 112394-19-1
Main Products
VCID: VC0047048
Molecular Formula: C9H11N3O
Molecular Weight: 177.2 g/mol
![3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI) - 112394-19-1](/images/no_structure.jpg)
| CAS No. | 112394-19-1 |
|---|---|
| Product Name | 3,8-Diazabicyclo[3.2.1]octane-6-carbonitrile,8-methyl-4-methylene-2-oxo-,exo-(9CI) |
| Molecular Formula | C9H11N3O |
| Molecular Weight | 177.2 g/mol |
| IUPAC Name | (1S,5R,6R)-8-methyl-4-methylidene-2-oxo-3,8-diazabicyclo[3.2.1]octane-6-carbonitrile |
| Standard InChI | InChI=1S/C9H11N3O/c1-5-8-6(4-10)3-7(12(8)2)9(13)11-5/h6-8H,1,3H2,2H3,(H,11,13)/t6-,7-,8-/m0/s1 |
| Standard InChIKey | SNLBSDOHXWPPFR-FXQIFTODSA-N |
| Isomeric SMILES | CN1[C@H]2C[C@H]([C@@H]1C(=C)NC2=O)C#N |
| SMILES | CN1C2CC(C1C(=C)NC2=O)C#N |
| Canonical SMILES | CN1C2CC(C1C(=C)NC2=O)C#N |
| PubChem Compound | 13888358 |
| Last Modified | Nov 11 2021 |
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